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Compound of Interest

Compound Name: 1-Epilupinine

Cat. No.: B1197715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Identification
1-Epilupinine is a naturally occurring quinolizidine alkaloid found in various plant species, most

notably within the Lupinus (lupin) genus.[1] As the C-1 epimer of lupinine, it is a significant

compound in the study of quinolizidine biosynthesis and asymmetric synthesis.[1] Its potential

pharmacological properties, including neuroprotective, analgesic, and anti-inflammatory effects,

have made it a subject of interest in drug discovery and development.[1][2]

IUPAC Name: [(1S,9aR)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-yl]methanol[1][3]

CAS Number: 486-71-5[1][2][3][4][5]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 1-Epilupinine.
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Property Value Source(s)

Molecular Formula C₁₀H₁₉NO [1][3][4]

Molar Mass 169.26 g/mol [1][2][3]

Physical State White crystalline solid [5]

Melting Point 77-78 °C [2]

Boiling Point 270 °C at 760 mmHg [2]

Density 1.04 g/cm³ [2]

Flash Point 99.1 °C [2]

Experimental Protocols
Asymmetric Total Synthesis
Multiple asymmetric total syntheses of (+)-epilupinine have been developed. One concise

method was achieved in three main steps using commercially available reagents.[6]

Methodology:

Alkylation of N-nosylamide: This initial step sets the stereochemistry of the molecule.

Ozone Oxidation: This step modifies a key functional group in the intermediate.

Sequential Reactions: A one-pot sequence involving:

Removal of the nosyl group.

Intramolecular dehydrative condensation.

Intramolecular Mannich reaction catalyzed by L-proline.

A final reduction step to yield (+)-epilupinine.[6]

Another reported total synthesis was completed in nine steps with an overall yield of 48%. The

key step in this process was the use of an intramolecular nitrile oxide-alkene cycloaddition
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(INOC) to construct the quinolizidine skeleton.[7]

Analytical Determination in Plant Material
A Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method has been

developed for the quantification of quinolizidine alkaloids, including 1-epilupinine, in lupin

seeds.[8][9]

Methodology:

Sample Extraction: A one-step extraction is performed using an acidified methanol/water

solution. This procedure has shown recoveries between 80% and 105% for most

quinolizidine alkaloids.[8]

LC-MS/MS Analysis: The developed method was validated in-house using 15 quinolizidine

alkaloid standards.[8][9]

Validation: In-house validation demonstrated relative standard deviations (n=6) between 2%

and 14% for all compounds at three different spiking levels (1, 5, and 25 mg/kg).[8]

Cross-Verification: Gas Chromatography-Mass Spectrometry (GC-MS) can be used to

identify and confirm the presence of alkaloids for which no analytical standard is available.[9]

It has been noted that 1-epilupinine and its epimer, lupinine, have very close retention times

in most GC-MS methods, which can lead to misidentification if not carefully validated.[8]

Biological Activity and Signaling
Studies have indicated that 1-epilupinine may possess therapeutic potential for improving

cognitive function and offering neuroprotection.[1] In a mouse model of scopolamine-induced

dementia, treatment with 1-epilupinine (5 mg/kg) resulted in improved performance in the

Morris water maze test, as evidenced by a higher number of platform crossings and reduced

latency (P < 0.01).[1] While specific signaling pathways for 1-epilupinine are not deeply

elucidated in the provided context, its effects on neuroinflammation and cognitive function

suggest interactions with complex neuronal signaling cascades. The biosynthesis of

quinolizidine alkaloids, however, is proposed to follow a specific pathway.

Visualized Pathways and Workflows

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21121617/
https://www.benchchem.com/product/b1197715?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10974633/
https://www.researchgate.net/publication/379166014_New_Analytical_Approach_to_Quinolizidine_Alkaloids_and_Their_Assumed_Biosynthesis_Pathways_in_Lupin_Seeds
https://pmc.ncbi.nlm.nih.gov/articles/PMC10974633/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10974633/
https://www.researchgate.net/publication/379166014_New_Analytical_Approach_to_Quinolizidine_Alkaloids_and_Their_Assumed_Biosynthesis_Pathways_in_Lupin_Seeds
https://pmc.ncbi.nlm.nih.gov/articles/PMC10974633/
https://www.researchgate.net/publication/379166014_New_Analytical_Approach_to_Quinolizidine_Alkaloids_and_Their_Assumed_Biosynthesis_Pathways_in_Lupin_Seeds
https://www.benchchem.com/product/b1197715?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10974633/
https://www.benchchem.com/product/b1197715?utm_src=pdf-body
https://en.wikipedia.org/wiki/Epilupinine
https://www.benchchem.com/product/b1197715?utm_src=pdf-body
https://en.wikipedia.org/wiki/Epilupinine
https://www.benchchem.com/product/b1197715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Proposed biosynthetic pathway of 1-Epilupinine starting from L-Lysine.[1]

Caption: Workflow for a concise asymmetric total synthesis of (+)-Epilupinine.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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